Cas no 2228232-44-6 (2-azido-2-2-(dimethylamino)-4-fluorophenylethan-1-ol)

• Product Name: 2-azido-2-2-(dimethylamino)-4-fluorophenylethan-1-ol
• CAS No: 2228232-44-6
• MF: C₁₀H₁₃FN₄O
• MW: 224.234824895859
• CID: 6264645
• PubChem ID: 165707870
• Update Time: 2025-05-22

2-azido-2-2-(dimethylamino)-4-fluorophenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-2-2-(dimethylamino)-4-fluorophenylethan-1-ol
• 2-azido-2-[2-(dimethylamino)-4-fluorophenyl]ethan-1-ol
• 2228232-44-6
• EN300-1734026

• Inchi： 1S/C10H13FN4O/c1-15(2)10-5-7(11)3-4-8(10)9(6-16)13-14-12/h3-5,9,16H,6H2,1-2H3
• InChI Key： SPQUFCRNSSSEKN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)N(C)C)C(CO)N=[N+]=[N-]

Computed Properties

• Exact Mass: 224.10733921g/mol
• Monoisotopic Mass: 224.10733921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.8Ų

Additional information on 2-azido-2-2-(dimethylamino)-4-fluorophenylethan-1-ol

Recent Advances in the Study of 2-azido-2-2-(dimethylamino)-4-fluorophenylethan-1-ol (CAS: 2228232-44-6)

The compound 2-azido-2-2-(dimethylamino)-4-fluorophenylethan-1-ol (CAS: 2228232-44-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique azido and dimethylamino functional groups, has shown promising potential in various biomedical applications, including drug discovery and targeted therapy. Recent studies have focused on its synthesis, structural characterization, and biological activity, providing new insights into its mechanism of action and therapeutic utility.

One of the key advancements in the study of this compound is its role as a versatile intermediate in click chemistry. The presence of the azido group allows for efficient conjugation with alkyne-containing molecules via copper-catalyzed azide-alkyne cycloaddition (CuAAC). This property has been exploited in the development of novel bioconjugates and probes for imaging and diagnostic applications. Recent research has demonstrated the compound's ability to selectively label biomolecules, enabling precise tracking and visualization in cellular systems.

In addition to its applications in click chemistry, 2-azido-2-2-(dimethylamino)-4-fluorophenylethan-1-ol has been investigated for its potential as a pharmacophore in drug design. The dimethylamino and fluorophenyl moieties contribute to its binding affinity for specific biological targets, such as neurotransmitter receptors and enzymes. A 2023 study published in the Journal of Medicinal Chemistry reported the compound's inhibitory activity against a class of kinases implicated in cancer progression, suggesting its potential as a lead compound for anticancer drug development.

Further studies have explored the compound's pharmacokinetic properties and toxicity profile. Preliminary in vitro and in vivo experiments indicate favorable bioavailability and low cytotoxicity, making it a promising candidate for further preclinical evaluation. However, challenges remain in optimizing its stability and selectivity for clinical applications. Ongoing research aims to address these limitations through structural modifications and formulation strategies.

In conclusion, the recent advancements in the study of 2-azido-2-2-(dimethylamino)-4-fluorophenylethan-1-ol (CAS: 2228232-44-6) highlight its multifaceted potential in chemical biology and drug discovery. Its unique chemical properties and biological activity make it a valuable tool for researchers exploring new therapeutic avenues. Future studies are expected to further elucidate its mechanisms and expand its applications in precision medicine and targeted therapy.